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Compound of Interest

Compound Name: 3-(4-Pyridyl)-L-alanine

Cat. No.: B555428

This guide provides a comprehensive overview of the non-natural amino acid 4-pyridylalanine
(4-Pya), intended for researchers, scientists, and professionals in drug development. It covers
the fundamental aspects of its structure, nomenclature, and key physicochemical properties,
and serves as a resource for its application in scientific research.

Nomenclature and Identification

4-Pyridylalanine, a derivative of the essential amino acid L-alanine, is recognized by several
names and identifiers crucial for its unambiguous identification in literature and chemical
databases.[1]

Systematic and Common Names:

The International Union of Pure and Applied Chemistry (IUPAC) name for the L-enantiomer of
4-Pya is (2S)-2-amino-3-(pyridin-4-yl)propanoic acid.[2] It is also commonly referred to as 3-(4-
Pyridyl)-L-alanine.[2][3]

Abbreviations and Synonyms:

In scientific literature and commercial listings, 4-Pya is often denoted by various abbreviations
and synonyms. These include:

e H-4-Pal-OH[2]

e 4-Pya
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L-4-Pyridylalanine[2]

(S)-2-Amino-3-(pyridin-4-yl)propanoic acid[2]

4'-Aza-L-phenylalanine[4]

B-(4-pyridyl)-alanine[2]

A comprehensive list of identifiers is provided in the table below.

Identifier Type Identifier

IUPAC Name (2S)-2-amino-3-pyridin-4-ylpropanoic acid[2]
CAS Number 37535-49-2[2]

Molecular Formula CsH10N202[2][5]

Molecular Weight 166.18 g/mol [5][6]

SMILES N--INVALID-LINK--C(0)=0[4]

InChl Key FQFVANSXYKWQOT-ZETCQYMHSA-N[2][5]

Chemical Structure and Properties

The structure of 4-Pya is characterized by a central alpha-carbon atom bonded to an amino
group, a carboxyl group, a hydrogen atom, and a side chain containing a pyridyl ring. This
unique structure imparts specific chemical and physical properties to the molecule.

The molecular structure of L-4-Pyridylalanine is depicted in the diagram below.
Caption: Chemical structure of L-4-Pyridylalanine.

Physicochemical Properties:
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Property Value

Appearance White solid[3]

Optical Rotation [a]D% =-9.2 + 2 ° (c=1 in water)[3]
Storage Temperature 0-8°C[3]

Synthesis and Characterization

The synthesis of 4-Pya can be achieved through various chemical and chemoenzymatic
methods. One common approach involves the alkylation of diethylacetamidomalonate with 4-
(bromomethyl)pyridine hydrobromide.

A study by Moussa et al. (2005) describes chemoenzymatic strategies for producing
enantiomerically pure pyridylalanine derivatives. One method involves the use of a-
chymotrypsin for the enzymatic resolution of N-protected pyridylalanine methyl esters.[7]
Another strategy is the alkylation of diethylacetamidomalonate, which can be applied to
synthesize 2-, 3-, and 4-pyridylalanine isomers.[7]

Experimental Protocol: Synthesis via Diethylacetamidomalonate Alkylation (Adapted from
Moussa et al., 2005)

» Alkylation: Diethylacetamidomalonate is reacted with 4-(bromomethyl)pyridine hydrobromide
in the presence of a base (e.g., sodium ethanolate or potassium hexamethyldisilazide) in a
suitable solvent like acetonitrile or ethanol.[7] The reaction conditions (temperature and base
equivalents) are optimized to maximize the yield.[7]

» Hydrolysis and Decarboxylation: The resulting intermediate is then subjected to acidic or
basic hydrolysis to remove the acetyl and ester protecting groups, followed by
decarboxylation to yield the racemic pyridylalanine.

o Enzymatic Resolution: The racemic mixture is N-protected (e.g., with Fmoc) and converted
to its methyl ester. Subsequent enzymatic hydrolysis using a-chymotrypsin selectively
hydrolyzes the L-enantiomer, allowing for the separation of the enantiomerically pure L- and
D-forms.[7]
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The following diagram illustrates a generalized workflow for the chemoenzymatic synthesis of
4-Pya.

Enzymatic Resolution

Chemical Synthesis D-4-Pya Ester
Alkylation }—» Hydrolysis & Decarboxylation }—» Racemic 4-Pya }—» N-protection & Esterification }—» a-Chymotrypsin Hydroly }—»’ i/\"

Diethylacetamidomalonate +
4-(Bromomethylpyridine

Click to download full resolution via product page
Caption: Chemoenzymatic synthesis workflow for 4-Pya.

Characterization of 4-Pya is typically performed using standard analytical techniques, including
Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry, to confirm its
structure and purity.[3][8]

Applications in Research and Development

4-Pyridylalanine is a valuable building block in various fields of scientific research, particularly
in pharmaceutical development and peptide chemistry.[3][9]

¢ Peptide Synthesis: As a non-natural amino acid, 4-Pya can be incorporated into peptide
sequences to introduce novel structural and functional properties.[4][9] The pyridyl side chain
can influence the peptide's conformation, stability, and biological activity.[9]

» Drug Discovery: It serves as a crucial intermediate in the synthesis of pharmaceuticals,
especially for developing drugs targeting neurological disorders.[3][9] Its unique structure
allows for specific interactions with biological targets.[3]

o Biochemical and Neuroscience Research: 4-Pya is utilized in studies of amino acid
metabolism and its effects on cellular processes.[3] It is also explored for its potential
neuroprotective properties in research related to neurodegenerative diseases.[3]
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» Coordination Chemistry: The pyridine ring in 4-Pya can act as a ligand, facilitating the design
of metal complexes with specific catalytic or material science applications.[3]

Signaling Pathways

Currently, there is limited information available in the public domain regarding the direct
involvement of 4-pyridylalanine in specific endogenous signaling pathways. As a non-natural
amino acid, its primary role is as a synthetic building block rather than a direct participant in
natural biological processes. However, peptides and molecules synthesized using 4-Pya may
be designed to interact with and modulate various signaling pathways as part of their
therapeutic mechanism of action.

This technical guide provides a foundational understanding of 4-pyridylalanine. For more
specific applications and in-depth experimental details, consulting the primary research
literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Pyridylalanine (4-
Pya)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555428#4-pya-amino-acid-structure-and-
nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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